Cas no 2171955-62-5 (Tert-butyl 4-(1-amino-3,3-dimethylcyclobutyl)-4-hydroxypiperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(1-amino-3,3-dimethylcyclobutyl)-4-hydroxypiperidine-1-carboxylate
• CAS No: 2171955-62-5
• MF: C₁₆H₃₀N₂O₃
• MW: 298.421004772186
• CID: 5777731
• PubChem ID: 165598345
• Update Time: 2025-11-06

Tert-butyl 4-(1-amino-3,3-dimethylcyclobutyl)-4-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(1-amino-3,3-dimethylcyclobutyl)-4-hydroxypiperidine-1-carboxylate
• 2171955-62-5
• EN300-1647117
• Tert-butyl 4-(1-amino-3,3-dimethylcyclobutyl)-4-hydroxypiperidine-1-carboxylate

• Inchi： 1S/C16H30N2O3/c1-13(2,3)21-12(19)18-8-6-16(20,7-9-18)15(17)10-14(4,5)11-15/h20H,6-11,17H2,1-5H3
• InChI Key： ZOHGCDFQRCITLZ-UHFFFAOYSA-N
• SMILES： OC1(CCN(C(=O)OC(C)(C)C)CC1)C1(CC(C)(C)C1)N

Computed Properties

• Exact Mass: 298.22564282g/mol
• Monoisotopic Mass: 298.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.8Ų

Additional information on Tert-butyl 4-(1-amino-3,3-dimethylcyclobutyl)-4-hydroxypiperidine-1-carboxylate

Introduction to Tert-butyl 4-(1-amino-3,3-dimethylcyclobutyl)-4-hydroxypiperidine-1-carboxylate (CAS No. 2171955-62-5)

Tert-butyl 4-(1-amino-3,3-dimethylcyclobutyl)-4-hydroxypiperidine-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2171955-62-5, represents a confluence of advanced synthetic methodologies and pharmacological exploration. Its molecular architecture, characterized by a piperidine core substituted with a tert-butyl group and a 1-amino-3,3-dimethylcyclobutyl moiety, positions it as a promising candidate for further investigation in drug discovery and medicinal chemistry.

The structural design of Tert-butyl 4-(1-amino-3,3-dimethylcyclobutyl)-4-hydroxypiperidine-1-carboxylate incorporates elements that are known to enhance binding affinity and metabolic stability, critical factors in the development of novel therapeutic agents. The presence of the tert-butyl group contributes to steric hindrance, which can be leveraged to optimize interactions with biological targets, while the 1-amino-3,3-dimethylcyclobutyl substituent introduces rigidity and lipophilicity, attributes that are often desirable in drug candidates. These features make the compound a valuable scaffold for designing molecules with enhanced pharmacokinetic profiles.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives due to their demonstrated efficacy in modulating various biological pathways. The hydroxypiperidine moiety in this compound is particularly noteworthy, as it has been associated with improved solubility and bioavailability, which are crucial for effective drug delivery. Furthermore, the combination of an amino group and a hydroxyl group provides multiple sites for functionalization, allowing for the development of analogs with tailored properties.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in optimizing drug candidates. The unique structural features of Tert-butyl 4-(1-amino-3,3-dimethylcyclobutyl)-4-hydroxypiperidine-1-carboxylate make it an attractive molecule for SAR studies. By systematically modifying its core structure or substituents, researchers can gain insights into how specific functional groups influence biological activity. This approach has been instrumental in the development of drugs that target complex diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

The synthesis of Tert-butyl 4-(1-amino-3,3-dimethylcyclobutyl)-4-hydroxypiperidine-1-carboxylate represents a testament to the advancements in synthetic organic chemistry. The methodologies employed to construct this molecule showcase the ability to manipulate complex molecular frameworks with precision. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have enabled the creation of intricate structures that were previously inaccessible. These synthetic strategies not only highlight the ingenuity of modern chemistry but also pave the way for future discoveries.

The potential applications of Tert-butyl 4-(1-amino-3,3-dimethylcyclobutyl)-4-hydroxypiperidine-1-carboxylate extend beyond academic research; it holds promise for industrial development as well. Pharmaceutical companies are continually seeking novel compounds that can be developed into safe and effective therapeutics. The unique properties of this compound make it a compelling candidate for further preclinical and clinical studies. As our understanding of disease mechanisms evolves, so too does our capacity to design molecules that can modulate these pathways with high specificity.

One particularly exciting area of research is the exploration of Tert-butyl 4-(1-amino-3,3-dimethylcyclobutyl)-4-hydroxypiperidine-1-carboxylate as a lead compound for drug development against neurological disorders. Piperidine derivatives have shown promise in treating conditions such as Parkinson's disease and Alzheimer's disease due to their ability to interact with neurotransmitter receptors. The structural features of this compound may enhance its ability to cross the blood-brain barrier and exert therapeutic effects within the central nervous system.

Another emerging application is in the realm of anticancer therapy. Cancer research has identified numerous targets that can be modulated by small molecules to inhibit tumor growth or induce apoptosis. The combination of steric bulk from the tert-butyl group and lipophilicity from the cyclobutane ring may enhance binding to cancer-specific proteins or enzymes. Preclinical studies are underway to evaluate whether derivatives of this compound can exhibit cytotoxic effects against various cancer cell lines.

The role of computational chemistry in analyzing and optimizing Tert-butyl 4-(1-amino-3,3-dimethylcyclobutyl)-4-hydroxypiperidine-1-carboxylate cannot be overstated. Molecular modeling techniques allow researchers to predict how changes in its structure will affect its biological activity. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process significantly. This interdisciplinary approach is essential for translating laboratory findings into viable therapeutic options.

In conclusion,Tert-butyl 4-(1-amino-3,3-dimethylcyclobutyl)-4-hydroxypiperidine-1-carboxylate (CAS No. 2171955-62-5) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique features position it as a valuable scaffold for developing novel drugs targeting various diseases. As synthetic methodologies continue to evolve and our understanding of biological systems deepens,Tert-butyl 4-(1-amino-3,3-dimethylcyclobutyl)-4-hydroxypiperidine-1-carboxylate will likely play an increasingly important role in future therapeutics.